1-ethyl-3-(2-nitro-propenyl)-1H-indole
Cat. No. B8400422
M. Wt: 230.26 g/mol
InChI Key: HXQWSUPIWVJRFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08946260B2
Procedure details
Using analogous reaction conditions and workup as described in Example 1, 1-ethyl-3-(2-nitro-propenyl)-1H-indole (I-42a: 6 g, 25.9740 mmol) in dry THF (30 mL) was reacted with LAH (4.92 g, 129.870 mmol) in dry THF (30 mL). The resulting mixture was refluxed for 12 hrs under nitrogen atmosphere to afford 5.2 g of the product (98% yield).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:3]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[C:5]([CH:12]=[C:13]([N+:15]([O-])=O)[CH3:14])=[CH:4]1)[CH3:2].[H-].[H-].[H-].[H-].[Li+].[Al+3]>C1COCC1>[CH2:1]([N:3]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[C:5]([CH2:12][CH:13]([NH2:15])[CH3:14])=[CH:4]1)[CH3:2] |f:1.2.3.4.5.6|
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Inputs
Step One
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Name
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Quantity
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6 g
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Type
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reactant
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Smiles
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C(C)N1C=C(C2=CC=CC=C12)C=C(C)[N+](=O)[O-]
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Step Two
Step Three
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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reaction conditions and workup
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The resulting mixture was refluxed for 12 hrs under nitrogen atmosphere
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Duration
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12 h
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)N1C=C(C2=CC=CC=C12)CC(C)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.2 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 99% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
